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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Soprophor 4D384 is an anionic surfactant, chemically identified as an ammonium salt of a

sulfated polyarylphenol ethoxylate.[1] It is widely utilized as a versatile emulsifying and

dispersing agent in various formulations, including agrochemicals and coatings.[1] A thorough

understanding of its solubility characteristics in different organic solvents is crucial for

formulation development, enabling the creation of stable and effective product matrices. This

guide provides a comprehensive overview of the available solubility data for Soprophor
4D384, outlines a general experimental protocol for determining its solubility, and presents a

visual representation of its solubility profile.

Chemical and Physical Properties of Soprophor
4D384
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Property Value

Chemical Name Ammonium salt of polyarylphenyl ether sulfate

CAS Number 119432-41-6

Appearance Viscous liquid to paste[1]

Ionic Nature Anionic[1]

Water Solubility Soluble[1][2][3]

Solubility in Organic Solvents
While specific quantitative solubility data for Soprophor 4D384 in various organic solvents is

not extensively published in publicly available literature, technical data sheets and related

documents consistently describe its solubility in qualitative terms. Soprophor 4D384 is

reported to be soluble in "most polar and aromatic solvents".[1][2][3] The broader class of

tristyrylphenol ethoxylates, to which Soprophor 4D384 belongs, is also described as soluble in

solvents such as methanol, toluene, and xylene.

The following table summarizes the qualitative solubility of Soprophor 4D384 based on

available information.

Solvent Class Specific Solvents Qualitative Solubility

Water Water Soluble[1][2][3]

Polar Solvents Methanol, Ethanol, Acetone Generally described as soluble

Aromatic Solvents Toluene, Xylene Generally described as soluble

Experimental Protocol for Determining Solubility of
Soprophor 4D384
The following is a general experimental protocol that can be adapted to determine the

quantitative solubility of Soprophor 4D384 in a specific organic solvent. This method is based
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on the principle of preparing a saturated solution and determining the concentration of the

dissolved solute.

Objective: To determine the solubility of Soprophor 4D384 in a selected organic solvent at a

specific temperature (e.g., 25°C).

Materials:

Soprophor 4D384

Selected organic solvent (e.g., methanol, ethanol, acetone, toluene, xylene)

Analytical balance

Temperature-controlled shaker or water bath

Centrifuge

Volumetric flasks

Pipettes

Syringe filters (solvent-compatible, e.g., 0.45 µm PTFE)

Vials with screw caps

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC with a suitable

detector)

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of Soprophor 4D384 to a series of vials.

Pipette a known volume of the selected organic solvent into each vial.

Seal the vials tightly to prevent solvent evaporation.
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Place the vials in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is

reached and the solution is saturated.

Sample Clarification:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a short period to allow undissolved material to settle.

To completely separate the undissolved solute, centrifuge the vials at a moderate speed.

Sample Dilution and Analysis:

Carefully withdraw a known volume of the clear supernatant using a pipette. To avoid

disturbing the sediment, it is advisable to take the sample from the upper portion of the

supernatant.

For further purification and to ensure no particulate matter is transferred, pass the

supernatant through a syringe filter into a clean, pre-weighed vial.

Depending on the expected concentration and the analytical method to be used, it may be

necessary to dilute the filtered supernatant with the same organic solvent in a volumetric

flask.

Quantify the concentration of Soprophor 4D384 in the diluted (or undiluted) sample using

a suitable analytical technique. A calibration curve prepared with known concentrations of

Soprophor 4D384 in the same solvent will be required.

Calculation of Solubility:

Calculate the concentration of Soprophor 4D384 in the original saturated solution, taking

into account any dilution factors.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or

milligrams per milliliter (mg/mL).
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Visualization of Solubility Profile
The following diagram illustrates the general solubility characteristics of Soprophor 4D384 in

different classes of solvents.

Solvent Classes

Polar Solvents

Aromatic Solvents

Water

Soprophor 4D384

Soluble

Soluble

Soluble

Click to download full resolution via product page

Caption: Solubility of Soprophor 4D384 in Different Solvent Classes.

Conclusion
Soprophor 4D384 exhibits good solubility in water, as well as in a range of polar and aromatic

organic solvents. While precise quantitative data is limited in the public domain, the provided

qualitative information and the general experimental protocol offer a solid foundation for

researchers and formulation scientists. The understanding and empirical determination of its

solubility in specific solvent systems are key to leveraging its full potential as an effective

emulsifier and dispersant in the development of advanced formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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